Cas no 34433-90-4 (Methyl 3-formamidopropanoate)

Methyl 3-formamidopropanoate is a versatile intermediate in organic synthesis, characterized by its formamido and ester functional groups. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its reactivity as a bifunctional building block. The ester moiety allows for further derivatization, while the formamido group can serve as a protected amine precursor. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for multi-step synthetic routes. The compound is typically handled under controlled conditions to ensure purity and optimal performance in downstream applications.

Methyl 3-formamidopropanoate structure

Product Name:Methyl 3-formamidopropanoate

CAS No:34433-90-4

MF:C₅H₉NO₃

MW:131.129861593246

CID:1032357

PubChem ID:54317601

Update Time:2025-05-27

Methyl 3-formamidopropanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-formamidopropanoate
- LogP
- AKOS006358246
- DB-298081
- Methyl N-formyl-beta-alaninate
- 34433-90-4
- Methyl3-formamidopropanoate
- DTXSID00710536
- SCHEMBL841504
- Inchi： 1S/C5H9NO3/c1-9-5(8)2-3-6-4-7/h4H,2-3H2,1H3,(H,6,7)
- InChI Key： VNBFIKOILQLFEW-UHFFFAOYSA-N
- SMILES： O(C)C(CCNC=O)=O

Computed Properties

Exact Mass: 131.05827
Monoisotopic Mass: 131.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4A^2
XLogP3: -0.6

Experimental Properties

Density: 1.087
Boiling Point: 292.84°C at 760 mmHg
Flash Point: 130.905°C
Refractive Index: 1.424
PSA: 55.4

Methyl 3-formamidopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM192816-1g	methyl 3-formamidopropanoate	34433-90-4	95%	1g	$408	2021-06-09
Chemenu	CM192816-1g	methyl 3-formamidopropanoate	34433-90-4	95%	1g	$408	2023-02-18